2-(4-Bromo-3-methylbutoxy)oxane

• CAS RN: 88494-04-6
• Molecular Formula: C10H19BrO2
• Molecular Weight: 251.16 g/mol
• IUPAC Name: 2-(4-bromo-3-methylbutoxy)oxane
• InChI: InChI=1S/C10H19BrO2/c1-9(8-11)5-7-13-10-4-2-3-6-12-10/h9-10H,2-8H2,1H3
• InChI Key: MBTNURCZPGYOPB-UHFFFAOYSA-N
• Canonical SMILES: CC(CCOC1CCCCO1)CBr

Description

2-(4-Bromo-3-methylbutoxy)oxane is a useful research compound. Its molecular formula is C10H19BrO2 and its molecular weight is 251.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

16.7 g of 4-bromo-3-methylbutanol was dissolved in 200 ml of anhydrous methylene chloride, and with ice cooling, 10.0 g of dihydropyran was added dropwise. After the addition, the mixture was stirred at room temperature for 2 hours, and then the solvent was distilled off. The residue was purified by silica gel column chromatography using hexane/ethyl acetate as an eluent to give 16.2 g of 2-[4-bromo-3-methylbutoxy]-tetrahydro-2H-pyran. The NMR spectrum of this product was as follows: